1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazole, also known as o-Anisyl-DCPI, is an organophosphorus compound with a variety of applications in chemistry and biochemistry. It is a colorless, odorless, and crystalline solid with a melting point of 64-66°C. o-Anisyl-DCPI is a useful ligand in transition metal complexes, and it has been used in numerous catalytic and synthetic processes. In addition, o-Anisyl-DCPI has been used in a variety of scientific research applications, such as enzyme inhibition, protein crystallography, and drug delivery.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis of 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazole can be achieved through a multi-step reaction pathway starting from commercially available starting materials.
Starting Materials
o-Anisidine, Dicyclohexylphosphine, 1,2-dibromoethane, Imidazole
Reaction
Step 1: Bromination of o-Anisidine with 1,2-dibromoethane to obtain 1-bromo-2-methoxybenzene, Step 2: Reaction of 1-bromo-2-methoxybenzene with dicyclohexylphosphine to obtain 1-(o-Anisyl)-2-dicyclohexylphosphino-benzene, Step 3: Cyclization of 1-(o-Anisyl)-2-dicyclohexylphosphino-benzene with imidazole to obtain 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazole
Scientific Research Applications
O-Anisyl-DCPI has been used in a variety of scientific research applications, including enzyme inhibition, protein crystallography, and drug delivery. In enzyme inhibition studies, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI is used to inhibit the activity of enzymes, such as proteases and kinases, which are involved in various biological processes. In protein crystallography, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI is used to stabilize proteins in order to obtain high-resolution crystal structures. In drug delivery, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI can be used to improve the solubility and bioavailability of drugs.
Mechanism Of Action
The mechanism of action of 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI is not fully understood, but it is believed to involve the binding of the compound to metal ions in the active site of enzymes or proteins. This binding is thought to inhibit the activity of the enzyme or protein by preventing the binding of its substrate.
Biochemical And Physiological Effects
The biochemical and physiological effects of 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI are not well understood. However, it has been shown to inhibit the activity of enzymes involved in various biological processes, such as proteases and kinases. In addition, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI has been used to improve the solubility and bioavailability of drugs.
Advantages And Limitations For Lab Experiments
The use of 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI has been shown to be a useful ligand in transition metal complexes, and it has been used in numerous catalytic and synthetic processes. However, there are some limitations to its use in laboratory experiments. For example, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI can be toxic if not handled properly, and it can be difficult to remove from the reaction mixture.
Future Directions
There are many potential future directions for the use of 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI. For example, it could be used to develop new catalysts for chemical reactions, or to develop new drugs with improved solubility and bioavailability. In addition, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI could be used to study the mechanism of action of enzymes and proteins, or to further explore its potential applications in enzyme inhibition, protein crystallography, and drug delivery. Finally, 1-(o-Anisyl)-2-(dicyclohexylphosphino)-1H-imidazoleI could be used to develop new materials with improved properties, such as increased thermal stability or improved catalytic activity.
properties
IUPAC Name |
dicyclohexyl-[1-(2-methoxyphenyl)imidazol-2-yl]phosphane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N2OP/c1-25-21-15-9-8-14-20(21)24-17-16-23-22(24)26(18-10-4-2-5-11-18)19-12-6-3-7-13-19/h8-9,14-19H,2-7,10-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPTMGYQPQDMGER-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C=CN=C2P(C3CCCCC3)C4CCCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N2OP |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dicyclohexylphosphino)-1-(2-methoxyphenyl)-1H-Imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.